![molecular formula C13H10N2O3 B1664616 4-Nitrobenzanilide CAS No. 3460-11-5](/img/structure/B1664616.png)
4-Nitrobenzanilide
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-Nitrobenzanilide can be represented by the InChI string:InChI=1S/C13H10N2O3/c16-13(10-4-2-1-3-5-10)14-11-6-8-12(9-7-11)15(17)18/h1-9H,(H,14,16)
. This compound has a rotatable bond count of 2 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The XLogP3 of the compound is 2.4 .Scientific Research Applications
Antimicrobial and Antispermatogenic Activities
4-Nitrobenzanilide derivatives have been explored for their antimicrobial properties. A study by Chaudhary et al. (2009) focused on the synthesis of triorganotin(IV) complexes with 4′-nitrobenzanilide semicarbazone and thiosemicarbazone. These complexes showed significant in vitro antimicrobial activity against various pathogenic fungi and bacteria. Additionally, the study assessed the long-term ingestion effects of these compounds on male rat fertility, body, and reproductive organ weights, as well as blood and organ biochemical analyses (Chaudhary, Swami, Sharma, & Singh, 2009).
Anticancer Potential
This compound derivatives have also been studied for their potential anticancer effects. Hu et al. (2008) demonstrated the mechanism of the anticancer effect of thiobenzanilide agents on human melanoma A375 cells. This study indicated higher cytotoxicity of thiobenzanilides compared to nitrobenzanilides, suggesting their potential as anticancer agents (Hu et al., 2008).
Environmental Pollution Remediation
Research by Mantha et al. (2001) explored the use of zerovalent iron (Fe0) for reducing nitrobenzene to aniline in synthetic wastewater. This method addresses the environmental pollution caused by nitrobenzene, offering a potential solution for its degradation (Mantha, Taylor, Biswas, & Bewtra, 2001).
Biodegradation of Toxic Compounds
A study by Khalid et al. (2009) focused on the biodegradation of 4-nitroaniline, a product of nitrobenzene degradation. This research highlighted the potential of mixed bacterial cultures from activated sludge in removing dyes and toxic intermediates from wastewater, indicating a promising biological treatment method (Khalid, Arshad, & Crowley, 2009).
LC-MS Sensitivity Enhancement
This compound derivatives have been utilized to enhance the sensitivity of liquid chromatography-mass spectrometry (LC-MS) for detecting estrogens in biological fluids. A study by Higashi et al. (2006) employed 4-nitrobenzenesulfonyl chloride, which reacts with estrogens to increase detection responses significantly (Higashi, Takayama, Nishio, Taniguchi, & Shimada, 2006).
Structural and Vibrational Analysis
A 2022 study by Subi et al. focused on the structural, vibrational, chemical, and antimicrobial properties of a synthesized compound, 4-Methoxy-N-(nitrobenzylidene)-aniline. This research included molecular dynamic simulations and drug likeness analyses, contributing to the understanding of nitrobenzylidene-aniline compounds (Subi, Dhas, Balachandran, & Joe, 2022).
Safety and Hazards
In case of contact with 4-Nitrobenzanilide, it is advised to avoid dust formation and avoid breathing mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment should be used . In case of accidental ingestion or inhalation, medical attention should be sought immediately .
Mechanism of Action
Mode of Action
It is known that the compound undergoes a photochemical reaction . This process involves a homolytic cleavage of the C-NH bond from its singlet excited state, generating radical pairs entrapped in a solvent cage . The recombination of these radicals through [1,3], [1,5]-migration mainly affords the o- and p-rearranged photoproducts .
Biochemical Pathways
The photochemical reaction of the compound suggests that it may influence pathways involving radical species
Result of Action
Given its photochemical properties, it is plausible that the compound could induce changes at the molecular and cellular levels through the generation of radical species
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Nitrobenzanilide. For instance, the solvent in which the compound is dissolved can affect the product distribution, chemical yields, and rate of formation of the photoproducts . Additionally, the electronic effects of substituents on the compound can also influence these parameters .
Biochemical Analysis
Biochemical Properties
4-Nitrobenzanilide plays a significant role in biochemical reactions, particularly in the study of enzymatic hydrolysis. It has been used as a substrate to investigate the activity of serine proteases such as nattokinase, trypsin, and pepsin . These enzymes are known to hydrolyze peptide bonds, and their interaction with this compound provides insights into their catalytic mechanisms. Studies have shown that none of these proteases were able to hydrolyze the amide bond in this compound . This suggests that the compound’s amide bond is less reactive compared to other similar substrates.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are not extensively documented. Its role as a substrate in enzymatic reactions implies that it may influence cell function by interacting with specific enzymes. For instance, the inability of serine proteases to hydrolyze this compound suggests that it may not significantly impact cell signaling pathways, gene expression, or cellular metabolism through these enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through its interactions with enzymes. The compound’s amide bond is a key site for potential hydrolysis by proteases. The lack of hydrolysis by nattokinase, trypsin, and pepsin indicates that this compound’s amide bond is less susceptible to enzymatic cleavage . This resistance to hydrolysis may be due to the specific electronic and steric properties of the nitro group attached to the benzene ring.
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound over time are important factors to consider. The compound’s resistance to enzymatic hydrolysis suggests that it remains stable under conditions where other similar substrates might degrade. Long-term studies on this compound’s effects on cellular function are limited, but its stability makes it a useful tool for prolonged biochemical experiments .
properties
IUPAC Name |
4-nitro-N-phenylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3/c16-13(14-11-4-2-1-3-5-11)10-6-8-12(9-7-10)15(17)18/h1-9H,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCBREZOWOLOPLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60188171 | |
Record name | 4-Nitrobenzanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60188171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3460-11-5 | |
Record name | 4-Nitrobenzanilide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3460-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Nitrobenzanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003460115 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3460-11-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405515 | |
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Record name | 4-Nitrobenzanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60188171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-nitrobenzanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.368 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Nitrobenzanilide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2AK7AE35SR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structure of 4-nitrobenzanilide and what is its significance in protease research?
A1: this compound (4-nitro-N-phenylbenzamide) is a synthetic compound consisting of a benzamide core with a nitro group at the para position of the benzoyl ring and an aniline substituent on the amide nitrogen. While structurally similar to other nitroanilide substrates used in protease research, research suggests that several serine proteases, including nattokinase, trypsin, and pepsin, were unable to hydrolyze the amide bond in this compound. [] This finding suggests that the electron-withdrawing nitro group at the para position of the benzoyl ring may significantly reduce the reactivity of the amide bond towards enzymatic hydrolysis.
Q2: Have there been any computational studies investigating the low reactivity of this compound with proteases?
A2: Yes, computational studies suggest that the inability of certain proteases to hydrolyze the amide bond in this compound is likely due to differences in amide reactivity between this compound and other substrates, rather than differences in binding affinity to each protease. [] This highlights the importance of considering both binding affinity and inherent reactivity when designing substrates for enzymatic assays.
Q3: Beyond protease research, has this compound been investigated in other chemical reactions?
A3: Yes, this compound has been studied in the context of basic methanolysis reactions. [] Researchers observed a linear Hammett plot when examining the rate constants for this reaction with substituted 4'-nitrobenzanilides, indicating that electron-withdrawing substituents on the aniline ring accelerate the reaction rate. This information contributes to a broader understanding of the reactivity of this compound and its derivatives in various chemical transformations.
Q4: Has this compound been utilized in the synthesis of any other compounds?
A4: Yes, this compound serves as a crucial starting material for synthesizing triorganotin(IV) complexes with potential antimicrobial and antispermatogenic activities. [] Researchers successfully synthesized a series of these complexes by reacting this compound with semicarbazone or thiosemicarbazone ligands and various triorganotin(IV) compounds. This example demonstrates the potential of this compound as a building block for developing new compounds with interesting biological properties.
Q5: Are there any reported instances of this compound undergoing rearrangement reactions?
A5: Yes, this compound has been shown to undergo Orton rearrangement in the presence of iron (III) chloride-hydrogen chloride complex (FeCl3-HCl). [] This reaction yields 2-chloro and 4-chlorobenzanilides as rearrangement products. Interestingly, the reaction rate and product distribution varied significantly depending on the substituents on the aniline ring, indicating a strong influence of electronic effects on the reaction pathway.
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